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Compound of Interest

Compound Name: Disperse Red 4

Cat. No.: B1583526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 4, identified by the CAS number 2379-90-0, is an anthraquinone-based dye. Its

chemical name is 1-amino-4-hydroxy-2-methoxyanthracene-9,10-dione. This document

provides a comprehensive overview of its physical and chemical properties, a summary of its

synthesis, and an exploration of its known biological effects. The information is intended for

professionals in research and development who require a technical understanding of this

compound.

Physical and Chemical Data
The following tables summarize the key physical and chemical properties of Disperse Red 4.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₁₅H₁₁NO₄ [1]

Molecular Weight 269.25 g/mol [1]

Appearance Red powder [1]

Melting Point 224-226 °C [2]

Boiling Point 567.9 °C at 760 mmHg [3]

Density 1.465 g/cm³ [3]

Vapor Pressure 1.68E-13 mmHg at 25°C [3]

Refractive Index 1.705 [3]

Table 2: Chemical Identifiers and Descriptors

Identifier/Descriptor Value Reference(s)

IUPAC Name

1-amino-4-hydroxy-2-

methoxyanthracene-9,10-

dione

[3]

InChI

InChI=1S/C15H11NO4/c1-20-

10-6-9(17)11-

12(13(10)16)15(19)8-5-3-2-4-

7(8)14(11)18/h2-

6,17H,16H2,1H3

[3]

InChIKey
WSPPHHAIMCTKNN-

UHFFFAOYSA-N
[3]

Canonical SMILES
COC1=C(C2=C(C(=C1)O)C(=

O)C3=CC=CC=C3C2=O)N
[3]

Experimental Protocols
Synthesis of Disperse Red 4
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A general method for the synthesis of Disperse Red 4 involves the methylation of 1-Amino-2,4-

dihydroxyanthracene-9,10-dione.[1] A more detailed, multi-step synthesis route has also been

described, starting from 1-aminoanthraquinone.[2]

General Synthesis Steps:

Bromination: 1-aminoanthraquinone is first brominated.

Hydrolysis: The brominated intermediate undergoes hydrolysis in a sulfuric acid medium.

Methylation: The resulting product is then methylated using methanol in the presence of

sodium hydroxide.

Purification: The final product, Disperse Red 4, is isolated through filtration, grinding, and

drying.[2]

It is important to note that this represents a summary of the synthesis process, and for detailed

experimental parameters, including stoichiometry, reaction conditions, and purification

methods, consultation of the primary literature is recommended.

Biological Activity and Toxicology
Disperse Red 4, as a disperse dye, is primarily of interest in the field of toxicology, particularly

concerning its potential as a contact sensitizer.[4]

Cellular Effects
Studies on various disperse dyes have indicated potential impacts on cell viability and

mitochondrial function. Exposure of primary keratinocytes and intestinal epithelial cells to

certain disperse dyes has been shown to decrease cell viability and alter mitochondrial oxygen

consumption and glycolysis, which may be indicative of an inflammatory response.[4]

Toxicological Data
Table 3: Acute Toxicity
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Test Species Route Value Reference(s)

LD50 Rat Intraperitoneal 2600 mg/kg [2]

Visualizations
Logical Relationships and Workflows
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Caption: A simplified workflow for the synthesis of Disperse Red 4.
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Click to download full resolution via product page

Caption: Potential cellular effects of Disperse Red 4 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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